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Compound of Interest

Compound Name:
1-(1-chloroethyl)-4-

methoxybenzene

CAS No.: 1538-89-2

Cat. No.: B1352675

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures for the chlorination of 1-(4-

methoxyphenyl)ethanol to synthesize 1-chloro-1-(4-methoxyphenyl)ethane. Two common and

effective methods are presented: the Appel reaction using triphenylphosphine and carbon

tetrachloride, and a procedure utilizing thionyl chloride. These protocols are intended for use by

qualified professionals in a laboratory setting.

Introduction
The conversion of alcohols to alkyl halides is a fundamental transformation in organic

synthesis, crucial for the preparation of various intermediates in drug discovery and

development. 1-chloro-1-(4-methoxyphenyl)ethane is a valuable building block, and its

synthesis from the readily available 1-(4-methoxyphenyl)ethanol requires a reliable and efficient

chlorination method. The benzylic position of the alcohol makes it susceptible to substitution,

and the methods outlined below provide pathways to achieve this transformation under

different conditions.
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The Appel reaction offers a mild method for converting alcohols to alkyl chlorides using

triphenylphosphine and a carbon tetrahalide.[1][2] The reaction proceeds through an

oxyphosphonium intermediate, which is then displaced by a halide ion in an SN2-type reaction.

[2][3] An alternative, widely used method involves thionyl chloride (SOCl₂), which reacts with

alcohols to form an intermediate chlorosulfite that subsequently decomposes to the alkyl

chloride.[4][5]

Data Presentation
Table 1: Reactant and Product Properties

Compound Formula
Molar Mass
( g/mol )

Appearance
Melting
Point (°C)

Boiling
Point (°C)

1-(4-

methoxyphen

yl)ethanol

C₉H₁₂O₂ 152.19
Colorless

liquid
N/A

108-110 (5

mmHg)

Triphenylpho

sphine
C₁₈H₁₅P 262.29 White solid 80-82 377

Carbon

Tetrachloride
CCl₄ 153.82

Colorless

liquid
-22.9 76.7

Thionyl

Chloride
SOCl₂ 118.97

Colorless to

yellow fuming

liquid

-104.5 79

1-chloro-1-(4-

methoxyphen

yl)ethane

C₉H₁₁ClO 170.63

Colorless to

pale yellow

oil

N/A N/A

Table 2: Summary of Reaction Conditions
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Method
Chlorinatin
g Agent

Stoichiomet
ry
(Alcohol:Re
agent)

Solvent
Temperatur
e (°C)

Reaction
Time (h)

Appel

Reaction
PPh₃ / CCl₄ 1 : 1.2 : 1.2

Dichlorometh

ane (DCM)
0 to rt 2-4

Thionyl

Chloride
SOCl₂ 1 : 1.2

Dichlorometh

ane (DCM)
0 to rt 1-3

Experimental Protocols
Method 1: Appel Reaction
This protocol is adapted from general procedures for the Appel reaction.[4]

Materials:

1-(4-methoxyphenyl)ethanol

Triphenylphosphine (PPh₃)

Carbon tetrachloride (CCl₄)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath
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Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Procedure:

To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-(4-

methoxyphenyl)ethanol (1.0 eq).

Dissolve the alcohol in anhydrous dichloromethane (DCM).

Add triphenylphosphine (1.2 eq) to the solution and stir until it dissolves.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add carbon tetrachloride (1.2 eq) dropwise to the cooled solution.

Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, quench the reaction by adding saturated aqueous NaHCO₃

solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product, which contains triphenylphosphine oxide as a major byproduct, can be

purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate mixture).

Method 2: Chlorination with Thionyl Chloride
This protocol is based on general procedures for the chlorination of alcohols using thionyl

chloride.
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Materials:

1-(4-methoxyphenyl)ethanol

Thionyl chloride (SOCl₂)

Dichloromethane (DCM), anhydrous

Pyridine (optional, as a base)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:

In a dry round-bottom flask under an inert atmosphere, dissolve 1-(4-methoxyphenyl)ethanol

(1.0 eq) in anhydrous DCM.

Cool the solution to 0 °C in an ice bath.

Slowly add thionyl chloride (1.2 eq) dropwise to the solution using a dropping funnel. A small

amount of pyridine (1.2 eq) can be added to neutralize the HCl generated.
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Allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the

reaction progress by TLC.

Upon completion, carefully quench the reaction by slowly adding it to a stirred, ice-cold

saturated aqueous NaHCO₃ solution to neutralize excess thionyl chloride and HCl.

Transfer the mixture to a separatory funnel and separate the layers.

Extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

The crude product can be purified by distillation under reduced pressure or by flash column

chromatography on silica gel.

Mandatory Visualizations
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Caption: Experimental workflow for the chlorination of 1-(4-methoxyphenyl)ethanol.
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Reactants
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1-chloro-1-(4-methoxyphenyl)ethane
(R-Cl)- SO2, -Cl-

SO2 + HCl

Decomposition

Click to download full resolution via product page

Caption: Reaction pathway for chlorination using thionyl chloride.

Safety Precautions
General: All experiments should be conducted in a well-ventilated fume hood. Personal

protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at

all times.

1-(4-methoxyphenyl)ethanol: May cause skin and eye irritation.[6]

Triphenylphosphine: Harmful if swallowed. May cause skin and eye irritation.

Carbon Tetrachloride: Toxic and carcinogenic. Its use is restricted in many regions.[1] If used,

extreme caution must be exercised. Consider using alternative reagents like N-

chlorosuccinimide (NCS) in combination with triphenylphosphine.[3]

Thionyl Chloride: Highly corrosive and toxic. Reacts violently with water to release toxic

gases (HCl and SO₂).[5] Handle with extreme care.

Dichloromethane (DCM): Volatile and a suspected carcinogen. Avoid inhalation and skin

contact.

Pyridine: Flammable, harmful if swallowed, and can cause skin and eye irritation.

Always consult the Safety Data Sheet (SDS) for each chemical before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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